Cas no 1326846-29-0 (3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326846-29-0
• MF: C₁₉H₁₄F₂N₂O₂S
• MW: 372.388470172882
• CID: 5323154
• Update Time: 2025-07-15

3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C19H14F2N2O2S/c20-13-6-2-1-5-12(13)11-22-16-9-10-26-17(16)18(24)23(19(22)25)15-8-4-3-7-14(15)21/h1-10,16-17H,11H2
• InChI Key： ZVMHGGKXHUJWAU-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C1C=CC=CC=1F)C(N2CC1C=CC=CC=1F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 602
• XLogP3: 3.3
• Topological Polar Surface Area: 65.9

Additional information on 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Comprehensive Overview of 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326846-29-0)

The compound 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326846-29-0) is a fluorinated heterocyclic molecule with a thieno[3,2-d]pyrimidine core, which has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring dual 2-fluorophenyl substitutions, positions it as a promising candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential role as a modulator of enzymatic activity or receptor binding, given the prevalence of pyrimidine derivatives in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione aligns with this trend, making it a subject of interest for optimizing drug-like properties. Questions such as "How does fluorination improve drug efficacy?" or "What are the applications of thienopyrimidines in modern medicine?" are frequently searched, reflecting the broader curiosity about this class of compounds.

The synthesis of CAS No. 1326846-29-0 involves multi-step organic reactions, often starting from 2-fluorobenzyl bromide and thieno[3,2-d]pyrimidine precursors. Its structural complexity requires precise control over reaction conditions, such as temperature and catalyst selection, to achieve high yields. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity and confirming the successful incorporation of fluorine atoms. These methodologies are frequently discussed in forums and research papers, addressing queries like "How to characterize fluorinated heterocycles?".

From a pharmacological perspective, 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione exhibits intriguing interactions with biological targets. Preliminary studies suggest its potential in modulating kinase enzymes or G-protein-coupled receptors (GPCRs), though detailed mechanistic investigations are ongoing. This aligns with the growing interest in "small molecule inhibitors for kinase pathways" and "GPCR-targeted drug design," which dominate academic and industrial research agendas.

Environmental and safety profiles of CAS No. 1326846-29-0 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring solvent-free or catalytic methods to synthesize such compounds, responding to searches like "sustainable synthesis of fluorinated pharmaceuticals." Additionally, computational tools like molecular docking and QSAR modeling are employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, a topic frequently queried as "How to predict drug-likeness of novel compounds?".

In summary, 3-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione represents a compelling case study in the intersection of fluorine chemistry and drug development. Its structural features and potential applications resonate with contemporary research priorities, making it a valuable subject for both academic and industrial exploration. As the scientific community continues to unravel its properties, this compound may pave the way for innovative therapeutic strategies.